5-bromo-2,3-dihydro-1H-inden-1-ol
Overview
Description
5-Bromo-2,3-dihydro-1H-inden-1-ol is a chemical compound with the molecular formula C9H9BrO . It has a molecular weight of 213.07 g/mol . The compound is solid in its physical form .
Molecular Structure Analysis
The molecular structure of 5-bromo-2,3-dihydro-1H-inden-1-ol consists of a central planar ladder-type fused-ring . The InChI code for the compound is InChI=1S/C9H9BrO/c10-7-2-3-8-6 (5-7)1-4-9 (8)11/h2-3,5,9,11H,1,4H2 .Physical And Chemical Properties Analysis
5-Bromo-2,3-dihydro-1H-inden-1-ol has a molecular weight of 213.07 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 1 . The compound is solid in its physical form .Scientific Research Applications
Antiviral Activity
Indole derivatives, which include “5-bromo-2,3-dihydro-1H-inden-1-ol”, have been reported to exhibit significant antiviral properties . Compounds with the indole nucleus have shown inhibitory activity against various viruses, including influenza A and Coxsackie B4 virus . The structural flexibility of indole allows for the synthesis of numerous derivatives, potentially leading to the development of new antiviral medications.
Anti-inflammatory Properties
The indole scaffold is also associated with anti-inflammatory effects. By modulating key inflammatory pathways, indole derivatives can be used to treat conditions characterized by inflammation. This application is particularly relevant in the development of treatments for chronic inflammatory diseases .
Anticancer Potential
Research has indicated that indole derivatives can play a role in cancer therapy . Their ability to interfere with cell proliferation and induce apoptosis makes them candidates for anticancer drugs. The brominated indole structure, such as that of “5-bromo-2,3-dihydro-1H-inden-1-ol”, may enhance these properties .
Antimicrobial Effects
Indole derivatives are known for their antimicrobial efficacy . They can act against a broad spectrum of microorganisms, including bacteria and fungi. This makes them valuable in the search for new antibiotics, especially in an era of increasing antibiotic resistance .
Antidiabetic Activity
The indole nucleus has been found in compounds with antidiabetic activity . These compounds can influence insulin secretion or insulin sensitivity, offering a potential therapeutic avenue for managing diabetes mellitus .
Neuroprotective Actions
Indole derivatives have shown promise in neuroprotection , which is crucial for treating neurodegenerative diseases. Their ability to modulate neurotransmitter systems and protect neural cells from damage could lead to new treatments for conditions like Alzheimer’s and Parkinson’s disease .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It is known that indole derivatives, which are structurally similar to this compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial activities .
Mode of Action
For instance, indole derivatives are known to interact with their targets, causing a variety of effects depending on the specific derivative and target .
Biochemical Pathways
These pathways often result in a broad spectrum of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial effects .
Pharmacokinetics
It is known that the compound has high gi absorption and is bbb permeant . These properties suggest that the compound may have good bioavailability.
Result of Action
Based on the known effects of similar indole derivatives, it can be inferred that the compound may have a variety of effects at the molecular and cellular level .
properties
IUPAC Name |
5-bromo-2,3-dihydro-1H-inden-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO/c10-7-2-3-8-6(5-7)1-4-9(8)11/h2-3,5,9,11H,1,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRXIUUZVRAOHBS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1O)C=CC(=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90541957 | |
Record name | 5-Bromo-2,3-dihydro-1H-inden-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90541957 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-2,3-dihydro-1H-inden-1-ol | |
CAS RN |
34598-50-0 | |
Record name | 5-Bromo-2,3-dihydro-1H-inden-1-ol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=34598-50-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromo-2,3-dihydro-1H-inden-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90541957 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-bromo-2,3-dihydro-1H-inden-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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